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Compound of Interest

Compound Name: Pentamagnesium digallide

Cat. No.: B14722475

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides the fundamental molecular information for pentamagnesium
digallide, a key intermetallic compound. The focus of this document is to present the core
guantitative data regarding its molecular formula and weight.

Molecular Formula and Weight

Pentamagnesium digallide is an intermetallic compound consisting of five magnesium atoms
and two gallium atoms.[1] Its chemical structure is notable as it features gallium in a rare -5
oxidation state.[1][2][3]

The molecular formula and molecular weight are fundamental parameters for any chemical
substance, crucial for stoichiometric calculations, material characterization, and experimental
design.

Data Presentation: Core Molecular Properties

The essential quantitative data for pentamagnesium digallide is summarized in the table
below for clarity and ease of reference.
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Property Value

Molecular Formula MgsGaz[1][3]

Molecular Weight 260.97 g/mol [1][2][3]
Synonyms Magnesium gallide(=V)[2][3]
CAS Number 12064-14-1[1][2][3]

Experimental Protocols and Visualizations

The scope of this particular guide is to furnish the foundational molecular data for
pentamagnesium digallide. As such, detailed experimental protocols for synthesis or analysis
are beyond this document's purview. Similarly, signaling pathways or complex experimental
workflows, which would necessitate visualization via diagrams, are not applicable to the
description of a single chemical compound's core properties like molecular formula and weight.

For researchers interested in the synthesis of pentamagnesium digallide, a common method
involves the splat quenching of a molten mixture of magnesium and gallium, followed by an
annealing process.[1][3] Further investigation into metallurgical or materials science literature is
recommended for detailed experimental procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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